Arachidic Acid Methyl Ester
Arachidic Acid Methyl Ester
Methyl arachidate is a fatty acid methyl ester.
Brand Name:
Vulcanchem
CAS No.:
1120-28-1
VCID:
VC0153888
InChI:
InChI=1S/C21H42O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h3-20H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C21H42O2
Molecular Weight:
326.6 g/mol
Arachidic Acid Methyl Ester
CAS No.: 1120-28-1
Reference Standards
VCID: VC0153888
Molecular Formula: C21H42O2
Molecular Weight: 326.6 g/mol
| CAS No. | 1120-28-1 |
|---|---|
| Product Name | Arachidic Acid Methyl Ester |
| Molecular Formula | C21H42O2 |
| Molecular Weight | 326.6 g/mol |
| IUPAC Name | methyl icosanoate |
| Standard InChI | InChI=1S/C21H42O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h3-20H2,1-2H3 |
| Standard InChIKey | QGBRLVONZXHAKJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:500 mgPurity:99%Physical solid |
| Melting Point | 54.5 °C |
| Description | Methyl arachidate is a fatty acid methyl ester. |
| Synonyms | Eicosanoic Acid Methyl Ester; Arachic Acid Methyl Ester; Methyl Arachate; Methyl Arachidate; Methyl Eicosanoate; n-Eicosanoic Acid Methyl Ester |
| Reference | 1. M. Kokatnur, V. Brooks, and W. Plauche “Fatty acids of sphingomyelin from amniotic fluid of normal and diabetic pregnancies” Lipids, vol. 20 pp. 449-453, 19852. H. Kojima et al. “Biochemical Studies on Sphingolipid of Artemia franciscana (I) Isolation and Characterization of Sphingomyelin” Lipids, vol. 45 pp.635-643, 20103. T. Gilat et al. “Arachidyl amido cholanoic acid (aramchol) is a cholesterol solubilizer and prevents the formation of cholesterol gallstones in inbred mice”Lipids, 36 pp. 1135-1140, 2001 |
| PubChem Compound | 14259 |
| Last Modified | Nov 11 2021 |
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